4-[(2,4-difluoroanilino)methylene]-5-(methoxymethyl)-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 4-[(2,4-difluorophenyl)iminomethyl]-5-(methoxymethyl)-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C12H11F2N3O2/c1-19-6-11-8(12(18)17-16-11)5-15-10-3-2-7(13)4-9(10)14/h2-5H,6H2,1H3,(H2,16,17,18)
• InChI Key: FAJHXDXEIKTJDE-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C(=O)NN1)C=NC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H11F2N3O2
• DSSTOX Substance ID: DTXSID901125317
• Molecular Weight: 267.23 g/mol
• CAS No.: 240799-65-9

Description

The compound “4-[(2,4-difluoroanilino)methylene]-5-(methoxymethyl)-2,4-dihydro-3H-pyrazol-3-one” is a research chemical. It has a molecular formula of C12H11F2N3O2 and a molecular weight of 267.236.

Scientific Research Applications

Synthesis and Structural Analysis

The compound is associated with the synthesis and structural analysis of pyrazolones and their derivatives. Pyrazolones are a class of compounds with a wide array of applications, particularly in pharmaceutical and material sciences. One study detailed the reaction of 1-substituted 4-acyl-5-hydroxy-3-methyl-1H-pyrazoles with hydroxylamine, leading to compounds mainly present as (Z)-2,4-dihydro-4-[(hydroxyamino)methylene]-3H-pyrazol-3-ones. Further treatment with trichloroacetyl isocyanate/potassium carbonate in anhydrous diethyl ether results in spiro-fused heterocyclic systems, elucidated through single-crystal X-ray analysis and NMR spectroscopic investigations (Holzer et al., 2003).

Tautomeric Studies

Another study focused on the structure of 5-methyl-4-[(arylamino)methylene]-2,4-dihydro-3H-pyrazol-3-ones. The research showed that among the 12 possible tautomeric forms, these compounds predominantly exist as the (aryl1amino)methylene tautomer, with intramolecular hydrogen bonding between the CO and exocyclic NH groups (Rockley & Summers, 1981).

Multicomponent Condensation Reactions

Multicomponent condensation reactions involving pyrazolone derivatives are another area of study. For example, a three-component condensation of 3-methyl(or methoxymethyl)-4-phenyl-1H-pyrazol-5-amine with triethyl orthoformate and carbonyl compounds or nitriles containing an activated methylene group results in substituted pyrazolopyrimidines and pyrazoloquinazolines (Kryl'skiĭ et al., 2010).

Thermodynamic Modelling

Solubility determination and thermodynamic modelling of similar pyrazolone compounds in various organic solvents over a range of temperatures have been conducted. This includes the study of mixing properties of solutions, offering valuable data for optimizing the purification process of these compounds (Xie et al., 2016).